D-Glucitol-4,5,6,6'-d4
Description
D-Glucitol-4,5,6,6’-d4 (CAS 478529-49-6) is a deuterated isotopologue of D-glucitol (sorbitol), where four hydrogen atoms at positions 4, 5, 6, and 6’ are replaced by deuterium . This compound retains the chemical structure of sorbitol (C₆H₁₄O₆) but has a molecular formula of C₆H₁₀D₄O₆ and a molecular weight of approximately 186.21 g/mol (compared to 182.17 g/mol for non-deuterated sorbitol). Its primary applications include:
Properties
Molecular Formula |
C₆H₁₀D₄O₆ |
|---|---|
Molecular Weight |
186.2 |
Synonyms |
D-Sorbitol-4,5,6,6’-d4; Glucarinev-4,5,6,6’-d4; Esasorb-4,5,6,6’-d4; Cholaxine-4,5,6,6’-d4; Karion-4,5,6,6’-d4; Sionite-4,5,6,6’-d4; Sionon-4,5,6,6’-d4; |
Origin of Product |
United States |
Comparison with Similar Compounds
Non-Deuterated D-Glucitol (Sorbitol)
- Molecular Formula : C₆H₁₄O₆ .
- Key Properties :
- Melting Point: 89–101°C.
- Sweetness: ~50% relative to sucrose.
- Hygroscopicity: High water solubility (235 g/100 mL at 20°C).
- Applications : Sweetener in food, humectant in cosmetics, and excipient in pharmaceuticals .
- Contrast with D-Glucitol-4,5,6,6’-d4 : Lacks isotopic labeling, making it unsuitable for tracer studies but more cost-effective for industrial use .
Other Deuterated Variants
D-Glucitol-d8 (CAS 287962-59-8)
- Labeling : Eight deuterium atoms.
- Applications : Higher sensitivity in MS due to increased isotopic enrichment, preferred for low-abundance metabolite detection .
D-[5,6-¹³C₂]Glucitol
- Labeling : ¹³C at positions 5 and 6.
- Applications : Metabolic flux analysis in glycolysis and pentose phosphate pathways .
Comparison :
| Property | D-Glucitol-4,5,6,6’-d4 | D-Glucitol-d8 | D-[5,6-¹³C₂]Glucitol |
|---|---|---|---|
| Isotopic Label | Deuterium (4H) | Deuterium (8H) | ¹³C (2C) |
| Molecular Weight | ~186.21 g/mol | ~190.25 g/mol | ~184.17 g/mol |
| Primary Use | NMR/MS tracing | High-sensitivity MS | Carbon pathway analysis |
Acetylated Derivatives
Sorbitol Hexaacetate (CAS 7208-47-1)
- Structure : All six hydroxyl groups acetylated.
- Properties : Melting point 100–104°C; lipophilic .
- Applications : Intermediate in organic synthesis (e.g., polymers, surfactants) .
2,3,4,6-Tetra-O-acetyl-1,5-anhydro-D-glucitol (CAS 13137-69-4)
- Structure : Acetylated with a 1,5-anhydro ring.
- Applications : Glycosylation reagent in carbohydrate chemistry .
Comparison :
| Property | D-Glucitol-4,5,6,6’-d4 | Sorbitol Hexaacetate | 1,5-Anhydro Tetraacetate |
|---|---|---|---|
| Solubility | Hydrophilic | Lipophilic | Moderate |
| Reactivity | Unmodified hydroxyls | Fully protected | Partially protected |
| Key Use | Tracer studies | Synthetic precursor | Glycosylation reactions |
Phosphorylated Derivatives
2,5-Anhydro-D-glucitol 1,6-Diphosphate (CAS 488-69-7)
- Structure : Phosphorylated at positions 1 and 6.
- Applications : Inhibitor of glycolytic enzymes (e.g., hexokinase) .
Comparison :
- D-Glucitol-4,5,6,6’-d4 is non-ionized and neutral, whereas phosphorylated derivatives carry negative charges, influencing their interaction with enzymes and membranes .
Functionalized Derivatives (Pharmaceutical Intermediates)
Dapagliflozin Tetraacetate (CAS 461432-25-7)
- Structure : Modified with aryl and ethoxy groups.
- Applications : Intermediate in sodium-glucose cotransporter-2 (SGLT2) inhibitor synthesis .
Comparison :
- Unlike D-Glucitol-4,5,6,6’-d4, these derivatives are structurally complex and designed for specific receptor targeting .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
